Cas no 1516698-94-4 (1-(2-fluoroethyl)azetidin-3-amine)

1-(2-fluoroethyl)azetidin-3-amine structure
1516698-94-4 structure
Product Name:1-(2-fluoroethyl)azetidin-3-amine
CAS No:1516698-94-4
MF:C5H13Cl2FN2
MW:191.07
MDL:MFCD23971693
CID:5096037
PubChem ID:80697408
Update Time:2026-03-02

1-(2-fluoroethyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoroethyl)azetidin-3-amine dihydrochloride
    • 1-(2-fluoroethyl)azetidin-3-amine
    • PS-16750
    • DB-420441
    • 3-Azetidinamine,1-(2-fluoroethyl)-,dihydrochloride
    • 1-(2-Fluoroethyl)azetidin-3-aminedihydrochloride
    • TQP1631
    • 1-(2-Fluoroethyl)-3-azetidinamine
    • 1516698-94-4
    • SY322015
    • AKOS019264445
    • E79952
    • MFCD23971693
    • 3-Amino-1-(2-fluoroethyl)azetidine
    • SCHEMBL23127359
    • MDL: MFCD23971693
    • Inchi: 1S/C5H11FN2.2ClH/c6-1-2-8-3-5(7)4-8;;/h5H,1-4,7H2;2*1H
    • InChI Key: VRDJHKTWBIHJFC-UHFFFAOYSA-N
    • SMILES: N1(CCF)CC(N)C1.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 118.09062652g/mol
  • Monoisotopic Mass: 118.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 29.3Ų

1-(2-fluoroethyl)azetidin-3-amine Pricemore >>

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